Cas no 1198791-65-9 ((2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid)
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-methylpent-4-ynoic acid
- (R)-N-FMoc-2-(2'-propynyl)alanine
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid
- (R)-N-FMOC-Α-PROPARGYLALANINE
- Fmoc-alpha-Prg-L-Ala-OH
- (R)-N-Fmoc-α-propargyl-Ala-OH
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
-
- MDL: MFCD12031694
- Inchi: InChI=1S/C21H19NO4/c1-3-12-21(2,19(23)24)22-20(25)26-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h1,4-11,18H,12-13H2,2H3,(H,22,25)(H,23,24)/t21-/m1/s1
- InChI Key: ZXOKSWZUJXKQCQ-OAQYLSRUSA-N
- SMILES: C#CC[C@](C(O)=O)(NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C
Computed Properties
- Exact Mass: 349.13147
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
Experimental Properties
- Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
- PSA: 75.63
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F679790-10mg |
Fmoc-(R)-propargyl-Ala-OH |
1198791-65-9 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | F679790-50mg |
Fmoc-(R)-propargyl-Ala-OH |
1198791-65-9 | 50mg |
$178.00 | 2023-05-18 | ||
| TRC | F679790-100mg |
Fmoc-(R)-propargyl-Ala-OH |
1198791-65-9 | 100mg |
$253.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA251-200mg |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid |
1198791-65-9 | 95+% | 200mg |
866.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA251-50mg |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid |
1198791-65-9 | 95+% | 50mg |
344.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA251-100mg |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid |
1198791-65-9 | 95+% | 100mg |
738CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA251-250mg |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid |
1198791-65-9 | 95+% | 250mg |
1629CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R50490-250mg |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid |
1198791-65-9 | 250mg |
¥956.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R50490-100mg |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid |
1198791-65-9 | 100mg |
¥596.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R50490-1g |
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpent-4-ynoic acid |
1198791-65-9 | 1g |
¥2886.0 | 2021-09-08 |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid
Introduction to (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic Acid (CAS No. 1198791-65-9)
The compound (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid with CAS No. 1198791-65-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is notable for its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino substituent, and a terminal alkyne moiety. These structural elements contribute to its versatility and potential applications in various scientific domains.
The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during chemical reactions. This makes the compound particularly useful in solid-phase synthesis strategies, where precise control over reactivity and selectivity is essential. Recent advancements in peptide chemistry have further highlighted the importance of such protecting groups in enabling complex molecular constructions.
The terminal alkyne moiety in this compound adds another layer of functionality, as alkynes are known for their ability to undergo a variety of cycloaddition reactions, such as the Sonogashira coupling and click chemistry reactions. These reactions are pivotal in constructing complex molecular architectures and have found applications in drug discovery, material synthesis, and nanotechnology.
Recent studies have also explored the potential of this compound as a building block for constructing bioactive molecules with tailored properties. For instance, researchers have investigated its use in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides but possess enhanced stability and bioavailability. The (2R) configuration of this compound ensures high enantioselectivity, making it an attractive candidate for asymmetric synthesis approaches.
In addition to its synthetic applications, this compound has been studied for its potential biological activity. Preliminary assays have suggested that it may exhibit modulatory effects on key cellular pathways, making it a promising lead compound for drug development efforts targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.
From an analytical standpoint, the compound's structure presents both challenges and opportunities for characterization techniques. Advanced spectroscopic methods such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been employed to confirm its identity and purity. The presence of the Fmoc group and the terminal alkyne provides distinct spectral signatures that facilitate accurate identification.
In terms of synthesis, this compound can be prepared via a multi-step process involving strategic protection/deprotection strategies and selective functionalization steps. Recent innovations in catalytic asymmetric synthesis have enabled more efficient routes to enantiopure compounds like this one, reducing both time and cost while improving scalability.
Looking ahead, the versatility of (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-pent-4-ynoic acid suggests that it will continue to be a valuable tool in chemical research and development. Its unique combination of functional groups positions it as a key intermediate for constructing complex molecules with diverse applications across multiple disciplines.